
Physalin F: A Secosteroid's Multifaceted Role in
Cellular Processes

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Physalin F

Cat. No.: B10825217

Get Quote

A Technical Guide for Researchers and Drug Development Professionals

Introduction
Physalin F, a naturally occurring secosteroid isolated from plants of the Physalis genus, has

garnered significant attention within the scientific community for its potent biological activities.

[1][2] Classified as a withanolide, its unique 16,24-cyclo-13,14-seco-steroid structure

contributes to a diverse range of cellular effects, positioning it as a promising candidate for

therapeutic development. This technical guide provides an in-depth overview of physalin F's

role in key cellular processes, focusing on its anti-cancer and immunomodulatory properties.

We will delve into the molecular mechanisms, summarize quantitative data, detail experimental

protocols, and visualize the intricate signaling pathways influenced by this compelling natural

compound.

Anti-Cancer Activity of Physalin F
Physalin F exhibits significant cytotoxic effects across a broad spectrum of cancer cell lines. Its

anti-neoplastic activity is primarily attributed to the induction of apoptosis, cell cycle arrest, and

the modulation of critical signaling pathways that govern cell proliferation and survival.
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Cytotoxicity and Apoptosis Induction
Physalin F has been shown to inhibit the viability of numerous cancer cell lines in a dose-

dependent manner. The half-maximal inhibitory concentration (IC50) values highlight its potent

cytotoxic nature.

Table 1: IC50 Values of Physalin F in Various Cancer Cell Lines
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Cell Line Cancer Type IC50 (µM) Reference

CORL23
Large Cell Lung

Carcinoma
0.4 - 1.92 [3]

MCF-7 Breast Cancer 0.4 - 1.92 [3]

22Rv1 Prostate Cancer < 2.0 [3]

796-O Kidney Cancer < 2.0 [3]

A-498 Kidney Cancer < 2.0 [3]

ACHN Kidney Cancer < 2.0 [3]

CEM Leukemia < 2.0 [3]

C4-2B Prostate Cancer < 2.0 [3]

HT1080 Fibrosarcoma 2.41 [4]

HeLa Cervical Cancer < 2.0 [3]

HCT-116 Colorectal Cancer < 2.0 [3]

HL-60
Promyelocytic

Leukemia
< 2.0 [3]

HuCCA-1 Cholangiocarcinoma < 2.0 [3]

MOLT-3
T-lymphoblastic

Leukemia
< 2.0 [3]

H460
Non-small Cell Lung

Cancer
1.30 [5]

H1975
Non-small Cell Lung

Cancer
0.83 [5]

H1650
Non-small Cell Lung

Cancer
1.56 [5]

PBMC (HTLV-1

infected)

Peripheral Blood

Mononuclear Cells
0.97 ± 0.11 [6]
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The primary mechanism underlying the cytotoxicity of physalin F is the induction of apoptosis.

This programmed cell death is initiated through both intrinsic and extrinsic pathways.[7] In

human renal carcinoma cells, physalin F has been shown to induce apoptosis by generating

reactive oxygen species (ROS).[8] This leads to the disruption of the mitochondrial membrane

potential, release of cytochrome c, and subsequent activation of caspase-9 and caspase-3,

ultimately resulting in the cleavage of poly(ADP-ribose) polymerase (PARP).[8] Furthermore, in

breast cancer cells, physalin F triggers apoptosis through the activation of caspase-3 and c-

myc pathways.[9]

Cell Cycle Arrest
In addition to inducing apoptosis, physalin F can halt the progression of the cell cycle, thereby

inhibiting cancer cell proliferation. Studies have demonstrated that physalin F can cause G2/M

phase cell cycle arrest in non-small cell lung cancer and renal carcinoma cells.[3][7] This is

often associated with an increase in the expression of p53 and the cyclin-dependent kinase

inhibitor p21.[3][9]

Immunomodulatory and Anti-inflammatory Effects
Physalin F possesses potent anti-inflammatory and immunomodulatory properties.[2] It has

been shown to inhibit the proliferation of lymphocytes and reduce the production of various

cytokines.[10]

Inhibition of Inflammatory Mediators
Physalin F can suppress the activation of nuclear factor-kappa B (NF-κB), a key transcription

factor that regulates the expression of pro-inflammatory genes.[8] By inhibiting NF-κB,

physalin F reduces the production of inflammatory mediators such as nitric oxide (NO),

prostaglandin E2 (PGE2), and pro-inflammatory cytokines like TNF-α, IL-1β, IL-6, and IL-12.[1]

Interestingly, it has also been reported to increase the production of the anti-inflammatory

cytokine IL-10.[1] In RAW 264.7 macrophages, physalin F has been observed to down-

regulate the expression of inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-

2).[5]

Immunosuppressive Activity
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The immunosuppressive effects of physalin F are highlighted by its ability to inhibit lymphocyte

proliferation in a concentration-dependent manner.[10] It also reduces the secretion of key

cytokines involved in T-cell responses, including IL-2, IL-4, IL-10, and IFN-γ.[10] Furthermore,

physalin F has demonstrated the ability to reduce calcineurin activity, a critical enzyme in T-

cell activation.[10] In peripheral blood mononuclear cells (PBMCs) from patients with HTLV-1-

associated myelopathy, physalin F induces apoptosis, leading to a decrease in spontaneous

proliferation and cytokine production.[6]

Key Signaling Pathways Modulated by Physalin F
The diverse biological activities of physalin F are a consequence of its ability to modulate

multiple intracellular signaling pathways.

PI3K/AKT and RAS/MAPK Signaling Pathways
In non-small cell lung cancer cells, physalin F has been shown to suppress cell growth by

down-regulating the PI3K/AKT and RAS/MAPK signaling pathways.[7] It achieves this by

decreasing the phosphorylation levels of both AKT and ERK.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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